molecular formula C14H21FN2 B7559763 [1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine

[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine

Cat. No. B7559763
M. Wt: 236.33 g/mol
InChI Key: MUFSSIRXIHFBGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine, also known as 4-Fluoromethylphenidate (4F-MPH), is a psychostimulant drug that is structurally similar to methylphenidate. It is a potent dopamine reuptake inhibitor and norepinephrine reuptake inhibitor that is commonly used as a research chemical.

Mechanism of Action

Like methylphenidate, 4F-MPH works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in an increase in energy, focus, and motivation. Additionally, 4F-MPH has been shown to have a higher binding affinity for the dopamine transporter than methylphenidate, making it a more potent psychostimulant.
Biochemical and Physiological Effects:
The effects of 4F-MPH on the body are similar to those of other psychostimulant drugs. It increases heart rate, blood pressure, and body temperature, and can also cause appetite suppression and insomnia. Additionally, 4F-MPH has been shown to have a negative impact on cognitive function and can lead to addiction and other adverse effects with long-term use.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-MPH in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for investigating the effects of psychostimulant drugs on the brain. However, the negative effects of 4F-MPH on cognitive function and the potential for addiction and other adverse effects limit its usefulness in long-term studies.

Future Directions

There are several potential future directions for research involving 4F-MPH. One area of interest is the development of novel psychostimulant drugs that are more selective and less addictive than current options. Additionally, further research is needed to investigate the long-term effects of 4F-MPH on cognitive function and behavior, as well as its potential for abuse and addiction. Finally, there is potential for 4F-MPH to be used in the treatment of certain psychiatric disorders, such as attention deficit hyperactivity disorder (ADHD), although further research is needed in this area.

Synthesis Methods

The synthesis of 4F-MPH involves the reaction of 4-fluoro-2-methylbenzyl chloride with piperidine in the presence of a base. The resulting product is then treated with hydroxylamine hydrochloride to yield 4F-MPH. The purity and yield of the final product can be improved by using different solvents and reaction conditions.

Scientific Research Applications

4F-MPH is commonly used as a research chemical in the scientific community due to its potent psychostimulant effects. It is often used as a reference standard in analytical testing and is also used in preclinical studies to investigate the pharmacological properties of novel compounds. Additionally, 4F-MPH has been used in studies investigating the effects of psychostimulant drugs on cognitive function and behavior.

properties

IUPAC Name

[1-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21FN2/c1-11-8-14(15)3-2-13(11)10-17-6-4-12(9-16)5-7-17/h2-3,8,12H,4-7,9-10,16H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MUFSSIRXIHFBGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)F)CN2CCC(CC2)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21FN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1-[(4-Fluoro-2-methylphenyl)methyl]piperidin-4-yl]methanamine

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